Cas no 2090277-88-4 (1-(1-Bromo-2-fluoropropan-2-yl)-4-methoxybenzene)

• Product Name: 1-(1-Bromo-2-fluoropropan-2-yl)-4-methoxybenzene
• CAS No: 2090277-88-4
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• CID: 4779298
• Update Time: 2025-09-26

1-(1-Bromo-2-fluoropropan-2-yl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-fluoropropan-2-yl)-4-methoxybenzene
• 1-(1-Bromo-2-fluoropropan-2-yl)-4-methoxybenzene

• Inchi： 1S/C10H12BrFO/c1-10(12,7-11)8-3-5-9(13-2)6-4-8/h3-6H,7H2,1-2H3
• InChI Key： BRKFLFJAVMZTDO-UHFFFAOYSA-N
• SMILES： BrCC(C)(C1C=CC(=CC=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 3
• Topological Polar Surface Area: 9.2

Additional information on 1-(1-Bromo-2-fluoropropan-2-yl)-4-methoxybenzene

Recent Advances in the Study of 1-(1-Bromo-2-fluoropropan-2-yl)-4-methoxybenzene (CAS: 2090277-88-4)

The compound 1-(1-Bromo-2-fluoropropan-2-yl)-4-methoxybenzene (CAS: 2090277-88-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-fluoro substitution pattern and methoxybenzene core, has shown promising potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense investigation.

One of the key areas of research has been the optimization of synthetic routes for 1-(1-Bromo-2-fluoropropan-2-yl)-4-methoxybenzene. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using a novel palladium-catalyzed cross-coupling reaction. This advancement not only improves the accessibility of the compound for further studies but also opens up new possibilities for the development of structurally related analogs with enhanced pharmacological properties.

In terms of biological activity, preliminary investigations have revealed that 1-(1-Bromo-2-fluoropropan-2-yl)-4-methoxybenzene exhibits moderate inhibitory effects against certain kinase enzymes implicated in cancer progression. A recent in vitro study conducted by researchers at the University of Cambridge showed that the compound could selectively inhibit the activity of EGFR (Epidermal Growth Factor Receptor) mutants, which are often associated with resistance to existing tyrosine kinase inhibitors. While these findings are still in the early stages, they suggest potential applications in targeted cancer therapy.

The unique chemical properties of this compound have also made it a valuable building block in medicinal chemistry. Its reactive bromo-fluoro moiety allows for diverse functionalization, enabling the creation of various derivatives with tailored biological activities. A 2024 patent application by a major pharmaceutical company describes the use of 1-(1-Bromo-2-fluoropropan-2-yl)-4-methoxybenzene as a key intermediate in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases.

Despite these promising developments, challenges remain in fully characterizing the pharmacological profile of this compound. Current research efforts are focused on improving its metabolic stability and bioavailability, as well as elucidating its mechanism of action at the molecular level. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into potential therapeutic applications.

In conclusion, 1-(1-Bromo-2-fluoropropan-2-yl)-4-methoxybenzene represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and emerging biological activities make it a compound of significant interest for future pharmaceutical development. As research continues, we anticipate further breakthroughs in understanding its full potential and applications in medicine.